Cas no 2171960-48-6 (5-(2-methylpropyl)-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2-methylpropyl)-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2171960-48-6
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 6049912
• PubChem ID: 165833025
• Update Time: 2025-07-18

5-(2-methylpropyl)-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylpropyl)-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid
• EN300-1628937
• 2171960-48-6

• Inchi： 1S/C13H15N3O2/c1-9(2)7-11-8-12(13(17)18)15-16(11)10-3-5-14-6-4-10/h3-6,8-9H,7H2,1-2H3,(H,17,18)
• InChI Key： BVSHADFIEIWHBV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CC(C)C)N(C2C=CN=CC=2)N=1)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68Ų

Additional information on 5-(2-methylpropyl)-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid

Introduction to 5-(2-methylpropyl)-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2171960-48-6)

5-(2-methylpropyl)-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2171960-48-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a pyrazole core substituted with a pyridine ring and an isobutyl group, has garnered attention due to its structural versatility and potential biological activity. The compound's unique scaffold positions it as a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The pyrazole moiety is a well-known pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the pyridine ring enhances the compound's solubility and interactability with biological targets, making it an attractive moiety for drug design. The isobutyl group at the 2-position of the pyrazole ring introduces steric bulk, which can influence binding affinity and selectivity in biological assays.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 5-(2-methylpropyl)-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid may interact with various enzymes and receptors, making it a potential lead compound for targeting diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate protein-protein interactions has also been explored, highlighting its potential in therapeutic applications.

In vitro studies have demonstrated that derivatives of this compound exhibit promising pharmacological effects. For instance, modifications at the carboxylic acid group can enhance binding affinity to specific biological targets. Additionally, the pyridine moiety can be further functionalized to introduce additional pharmacophores, expanding the compound's therapeutic potential. These findings underscore the importance of structural optimization in drug discovery processes.

The synthesis of 5-(2-methylpropyl)-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions, including condensation reactions and functional group transformations. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. The use of chiral auxiliaries or catalysts has also been explored to achieve enantiopure forms of the compound, which is crucial for many therapeutic applications.

One of the most exciting aspects of this compound is its potential in combination therapy. By pairing it with other bioactive molecules, researchers aim to develop synergistic effects that could overcome resistance mechanisms in diseases such as cancer. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models, providing valuable insights into its potential as a therapeutic agent.

The role of 5-(2-methylpropyl)-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid in modulating inflammatory pathways has also been investigated. Inflammatory processes are central to many chronic diseases, including cardiovascular disorders and autoimmune conditions. By targeting key inflammatory mediators, this compound may offer a novel approach to managing these conditions without the side effects associated with traditional anti-inflammatory drugs.

Future research directions include exploring the compound's mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being used to elucidate its interaction with biological targets. Additionally, bioinformatics tools are being employed to identify potential off-target effects, ensuring that the compound is safe for clinical use.

The development of novel drug candidates is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. 5-(2-methylpropyl)-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid represents an excellent example of how structural diversity can lead to innovative therapeutics. As research continues, this compound holds promise for addressing unmet medical needs and improving patient outcomes.